Cas no 1174913-73-5 ((S)-Benzyl (morpholin-2-ylmethyl)carbamate)

• Product Name: (S)-Benzyl (morpholin-2-ylmethyl)carbamate
• CAS No: 1174913-73-5
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• MDL: MFCD20922884
• CID: 821531
• PubChem ID: 44220915
• Update Time: 2025-06-08

(S)-Benzyl (morpholin-2-ylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl (morpholin-2-ylmethyl)carbamate
• (S)-2-N-Cbz-amimethylmorpholine
• (S)-2-N-Cbz-aminomethylmorpholine
• (S)-2-N-Cbz-aminomethylmorpholine oxalate
• benzyl N-[[(2S)-morpholin-2-yl]methyl]carbamate
• (2S)-Morpholin-2-ylmethyl-carbamic acid benzyl ester
• CS-0339040
• benzyl (S)-(morpholin-2-ylmethyl)carbamate
• Benzyl {[(2S)-morpholin-2-yl]methyl}carbamate
• DTXSID80657915
• (S)-Benzyl(morpholin-2-ylmethyl)carbamate
• 1174913-73-5

• MDL： MFCD20922884
• Inchi： 1S/C13H18N2O3/c16-13(15-9-12-8-14-6-7-17-12)18-10-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2,(H,15,16)/t12-/m0/s1
• InChI Key： ZITIVZRVVCHGSS-LBPRGKRZSA-N
• SMILES： O1CCNC[C@H]1CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.134

Additional information on (S)-Benzyl (morpholin-2-ylmethyl)carbamate

Comprehensive Overview of (S)-Benzyl (morpholin-2-ylmethyl)carbamate (CAS No. 1174913-73-5): Properties, Applications, and Research Insights

(S)-Benzyl (morpholin-2-ylmethyl)carbamate, identified by its CAS number 1174913-73-5, is a chiral organic compound with significant potential in pharmaceutical and chemical research. This compound features a morpholine ring and a carbamate functional group, making it a versatile intermediate for drug discovery and development. Its stereospecificity, denoted by the (S)-configuration, is critical for applications requiring enantiomeric purity, such as asymmetric synthesis and bioactive molecule design.

In recent years, the demand for chiral building blocks like (S)-Benzyl (morpholin-2-ylmethyl)carbamate has surged due to advancements in targeted drug delivery and precision medicine. Researchers are particularly interested in its role as a precursor for protease inhibitors and kinase modulators, which are pivotal in treating conditions like cancer and autoimmune diseases. The compound’s morpholine moiety enhances solubility and bioavailability, addressing a common challenge in drug formulation.

The synthesis of CAS 1174913-73-5 typically involves multi-step organic reactions, including reductive amination and carbamate protection. Its benzyl group offers stability during synthetic processes, while the morpholin-2-ylmethyl segment contributes to its pharmacological profile. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its enantiomeric excess and purity, ensuring compliance with industry standards.

From an industrial perspective, (S)-Benzyl (morpholin-2-ylmethyl)carbamate aligns with the growing focus on green chemistry and sustainable synthesis. Innovations in catalytic asymmetric methods have reduced waste generation and improved yield, resonating with the pharmaceutical sector’s push for eco-friendly practices. Additionally, its compatibility with continuous flow chemistry systems highlights its adaptability to modern manufacturing trends.

Beyond pharmaceuticals, this compound has garnered attention in material science, particularly for designing smart polymers and biodegradable coatings. Its structural features enable controlled release mechanisms, making it valuable for agricultural and industrial applications. As the scientific community explores AI-driven molecular design, compounds like 1174913-73-5 serve as benchmarks for validating computational models.

In summary, (S)-Benzyl (morpholin-2-ylmethyl)carbamate (CAS 1174913-73-5) exemplifies the intersection of chiral chemistry and applied research. Its multifaceted applications, coupled with evolving synthetic strategies, position it as a compound of enduring relevance in both academic and industrial settings. Future studies may further unlock its potential in next-generation therapeutics and advanced materials.